Cas no 71401-76-8 (2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol structure
71401-76-8 structure
Product Name:2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
CAS No:71401-76-8
MF:C10H7BrF6O
MW:337.056403398514
CID:976339
PubChem ID:320088
Update Time:2025-04-19

2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
    • DTXSID30313110
    • 71401-76-8
    • NSC266266
    • SY315592
    • Benzenemethanol, 2-bromo-5-methyl-.alpha.,.alpha.-bis(trifluoromethyl)-
    • 2-(2-Bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol
    • NSC-266266
    • Inchi: 1S/C10H7BrF6O/c1-5-2-3-7(11)6(4-5)8(18,9(12,13)14)10(15,16)17/h2-4,18H,1H3
    • InChI Key: XTRBSPVVAAOFNE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C)C=C1C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

  • Exact Mass: 335.95841
  • Monoisotopic Mass: 335.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.665
  • Boiling Point: 287.9°C at 760 mmHg
  • Flash Point: 127.9°C
  • Refractive Index: 1.455
  • PSA: 20.23
  • LogP: 4.06970
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